Cas no 22901-11-7 (2-(3,4-dihydro-1H-2-benzopyran-1-yl)acetic acid)

• Product Name: 2-(3,4-dihydro-1H-2-benzopyran-1-yl)acetic acid
• CAS No: 22901-11-7
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD05721361
• CID: 1415266
• PubChem ID: 13308864
• Update Time: 2025-05-24

2-(3,4-dihydro-1H-2-benzopyran-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-1h-isochromen-1-yl)acetic Acid
• (-)-(isochroman-1-yl)acetic acid
• T6982721
• 2-(3,4-dihydro-1H-2-benzopyran-1-yl)acetic acid
• EN300-69172
• AC1Q7545
• 1-Isochroman-essigsaeure
• AGN-PC-00LZME
• 3,4-dihydro-1H-isochromen-1-ylacetic acid
• (isochroman-1-yl)acetic acid
• 1H-2-Benzopyran-1-acetic acid, 3,4-dihydro-
• SureCN7396662
• 2-(Isochroman-1-yl)acetic acid
• 3,4-DIHYDRO-1H-2-BENZOPYRAN-1-ACETIC ACID
• 1H-2-Benzopyran-1-acetic acid,3,4-dihydro
• 1-Isochromanacetic acid
• XAA90111
• DB-093369
• 3,4-DIHYDRO-1H-2-BENZOPYRAN-1-YLACETIC ACID
• H11095
• A878395
• CS-0060595
• AKOS006230698
• Z1098340600
• SCHEMBL7396662
• CTZWEXAQFFYMQD-UHFFFAOYSA-N
• 22901-11-7
• 2-(Isochroman-1-yl)aceticacid
• AB88247
• MFCD05721361
• (-)-isochromanylacetic acid
• (S)-2-(3,4-Dihydro-1H-isochromen-1-yl)acetic acid
• SY191560
• DTXSID70536184
• Isochromane-1-acetic Acid
• (+)-(isochroman-1-yl)acetic acid
• SB45217
• F2147-1308
• (3,4-Dihydro-1H-2-benzopyran-1-yl)acetic acid
• AS-65863
• RARECHEM AM UK 0021
• (+/-)-Isochroman-1-yl-acetic acid

• MDL： MFCD05721361
• Inchi： 1S/C11H12O3/c12-11(13)7-10-9-4-2-1-3-8(9)5-6-14-10/h1-4,10H,5-7H2,(H,12,13)
• InChI Key： CTZWEXAQFFYMQD-UHFFFAOYSA-N
• SMILES： O1CCC2C=CC=CC=2C1CC(=O)O

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 70-71 ºC
• Solubility: Slightly soluble (4.8 g/l) (25 º C),
• PSA: 46.53000
• LogP: 1.77510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 2-(3,4-dihydro-1H-2-benzopyran-1-yl)acetic acid

Comprehensive Overview of 2-(3,4-dihydro-1H-2-benzopyran-1-yl)acetic acid (CAS No. 22901-11-7)

2-(3,4-dihydro-1H-2-benzopyran-1-yl)acetic acid (CAS No. 22901-11-7) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique benzopyran core structure, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing novel therapeutic agents, particularly in the fields of anti-inflammatory and neuroprotective drug development.

The molecular structure of 2-(3,4-dihydro-1H-2-benzopyran-1-yl)acetic acid features a dihydrobenzopyran ring system coupled with an acetic acid moiety, which enhances its reactivity and binding affinity. This structural configuration makes it a valuable intermediate in organic synthesis. Recent studies highlight its potential in modulating enzyme activity and interacting with biological targets, aligning with current trends in precision medicine and targeted therapy. The compound's CAS No. 22901-11-7 serves as a critical identifier for researchers sourcing high-purity samples for experimental use.

In the context of green chemistry, 2-(3,4-dihydro-1H-2-benzopyran-1-yl)acetic acid has been investigated for its compatibility with sustainable synthesis methods. The growing demand for eco-friendly chemical processes has spurred interest in optimizing its production using catalytic and solvent-free techniques. This aligns with broader industry shifts toward reducing carbon footprints and minimizing hazardous waste, topics frequently searched by professionals in chemical manufacturing.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 2-(3,4-dihydro-1H-2-benzopyran-1-yl)acetic acid, ensuring its purity and stability for research applications. The compound's spectral data and chromatographic profiles are often referenced in peer-reviewed journals, making it a subject of interest for academic and industrial chemists alike. Its CAS No. 22901-11-7 is frequently queried in chemical databases and patent literature, underscoring its relevance in intellectual property discussions.

From a commercial perspective, 2-(3,4-dihydro-1H-2-benzopyran-1-yl)acetic acid is available through specialized suppliers catering to fine chemicals and research reagents. Procurement considerations often include batch consistency, storage conditions, and regulatory compliance, reflecting the compound's niche but growing market. As the pharmaceutical industry continues to prioritize small-molecule drugs, derivatives of this compound may see expanded use in preclinical and clinical studies.

Emerging applications of 2-(3,4-dihydro-1H-2-benzopyran-1-yl)acetic acid also extend to material science, where its aromatic system contributes to the design of functional polymers and advanced coatings. Innovations in nanotechnology and biodegradable materials further highlight its interdisciplinary potential. These trends resonate with search queries related to next-generation materials and smart additives, positioning the compound as a topic of forward-looking research.

In summary, 2-(3,4-dihydro-1H-2-benzopyran-1-yl)acetic acid (CAS No. 22901-11-7) represents a multifaceted compound with applications spanning drug development, sustainable chemistry, and advanced materials. Its structural features and functional groups make it a subject of ongoing investigation, particularly in areas aligned with global scientific and industrial priorities. Researchers and manufacturers seeking detailed technical specifications or synthetic protocols will find this compound a compelling focus for innovation.